Cas no 2229134-40-9 (3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229134-40-9
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 6255140
• PubChem ID: 165689540
• Update Time: 2025-06-08

3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2002409
• 3-[(aminooxy)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2229134-40-9

• Inchi： 1S/C7H15NO3S/c1-7(2)6(5-11-8)3-4-12(7,9)10/h6H,3-5,8H2,1-2H3
• InChI Key： KZYFWWTYFCXMNQ-UHFFFAOYSA-N
• SMILES： S1(CCC(CON)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229134-40-9)

The compound 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229134-40-9) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfone derivative, characterized by its aminooxy functional group, exhibits potential applications in drug discovery, particularly in the design of enzyme inhibitors and prodrugs. Its molecular architecture, featuring a thiolane ring system, offers distinct reactivity patterns that are being explored in modern synthetic chemistry.

Recent studies highlight the growing interest in sulfone-containing compounds like 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione, driven by their stability and versatility in organic transformations. Researchers are investigating its role in click chemistry applications, where the aminooxy moiety enables efficient bioconjugation—a hot topic in antibody-drug conjugate (ADC) development. The compound's CAS No. 2229134-40-9 frequently appears in patent literature related to targeted drug delivery systems, reflecting industry demand for novel linker technologies.

From a synthetic perspective, the 2,2-dimethyl-thiolane core provides steric hindrance that influences regioselectivity in nucleophilic reactions—a property leveraged in asymmetric synthesis. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), making it valuable for high-throughput screening platforms. Current market trends show increased procurement of this building block for fragment-based drug design, especially in kinase inhibitor programs addressing oncology and inflammatory diseases.

Environmental considerations surrounding sulfone derivatives have prompted innovations in green chemistry approaches to synthesize 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione. Recent publications describe catalytic methods that reduce byproduct formation while maintaining the integrity of its sensitive aminooxy functionality. These advancements align with the pharmaceutical industry's push toward sustainable API manufacturing—a frequently searched topic in scientific databases.

The compound's physicochemical properties—including water solubility (23 mg/mL at 25°C) and LogP (1.8)—make it suitable for bioavailability enhancement strategies. Computational chemistry models predict favorable ADME profiles for derivatives of this scaffold, explaining its popularity in medicinal chemistry optimization projects. Stability studies under various pH conditions (2-9) demonstrate its robustness as a chemical intermediate for further derivatization.

Emerging applications in agricultural chemistry utilize CAS No. 2229134-40-9 as a precursor for plant growth regulators, capitalizing on the aminooxy group's ability to modulate hormone activity. Patent analyses reveal its incorporation into novel systemic acquired resistance (SAR) inducers—a trending subject in crop protection research. The compound's mode of action differs from conventional agrochemicals, offering solutions for resistance management in integrated pest management systems.

Quality control protocols for 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione emphasize rigorous ICH guidelines compliance, with particular attention to residual solvent levels (meeting <500 ppm standards). Analytical method development publications frequently cite this compound when discussing QbD (Quality by Design) approaches for impurity profiling—an area of intense regulatory focus. These procedures ensure batch-to-batch consistency for critical pharmaceutical intermediates.

Safety assessments of 2229134-40-9 demonstrate favorable toxicological profiles in preliminary studies (LD50 >2000 mg/kg oral rats), supporting its use in preclinical development. The compound's stability in biological matrices makes it valuable for metabolite identification studies using advanced LC-MS/MS techniques. Such characteristics position it as a promising candidate for further translational research initiatives bridging academic discoveries and industrial applications.

Supply chain analytics indicate growing global demand for 3-(aminooxy)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione, with specialty chemical manufacturers scaling up production to meet research needs. Current Good Manufacturing Practice (cGMP) compliant synthesis routes have been developed to support clinical trial material production, reflecting the compound's transition from discovery to development phases. Market reports correlate this trend with increased investment in small molecule therapeutics targeting protein-protein interactions.

Future research directions for CAS No. 2229134-40-9 include exploration of its metal-chelating properties for diagnostic imaging applications and development of biodegradable derivatives for environmental compatibility. The compound's structural plasticity allows for diverse modifications addressing contemporary challenges in precision medicine and sustainable chemistry—two dominant themes in current scientific discourse and frequent search queries across academic platforms.